N~2~-cyclohexyl-N-(2,5-dimethoxyphenyl)-N~2~-methylglycinamide

• IUPAC Name: 2-[cyclohexyl(methyl)amino]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H26N2O3/c1-19(13-7-5-4-6-8-13)12-17(20)18-15-11-14(21-2)9-10-16(15)22-3/h9-11,13H,4-8,12H2,1-3H3,(H,18,20)
• InChI Key: RSGHUNQPZXVGSW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=C(C=CC(=C1)OC)OC)C2CCCCC2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

N~2~-cyclohexyl-N-(2,5-dimethoxyphenyl)-N~2~-methylglycinamide is a synthetic organic compound characterized by its unique molecular structure

Preparation Methods

The synthesis of N2-cyclohexyl-N-(2,5-dimethoxyphenyl)-N~2~-methylglycinamide typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the following steps:

Formation of the cyclohexyl group:

Attachment of the 2,5-dimethoxyphenyl group:

Formation of the glycinamide moiety:

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of specific catalysts and reaction conditions to facilitate the reactions.

Chemical Reactions Analysis

N~2~-cyclohexyl-N-(2,5-dimethoxyphenyl)-N~2~-methylglycinamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This compound can be reduced to form corresponding reduced products. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo substitution reactions where one functional group is replaced by another. Common reagents include halogens and alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N~2~-cyclohexyl-N-(2,5-dimethoxyphenyl)-N~2~-methylglycinamide has a wide range of scientific research applications, including:

Chemistry: This compound is used as a building block for the synthesis of more complex molecules.

Biology: This compound is used in studies related to cellular processes and molecular interactions.

Medicine: This compound is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: This compound is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of N2-cyclohexyl-N-(2,5-dimethoxyphenyl)-N~2~-methylglycinamide involves its interaction with specific molecular targets and pathways. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N~2~-cyclohexyl-N-(2,5-dimethoxyphenyl)-N~2~-methylglycinamide can be compared with other similar compounds, such as:

• N~2~-cyclohexyl-N~1~-(2,5-dimethoxyphenyl)-N~2~-(methylsulfonyl)glycinamide
• N~2~-cyclohexyl-N~1~-(2,5-dimethoxyphenyl)-N~2~-(mesitylsulfonyl)glycinamide
• N~2~-cyclohexyl-N~1~-(2,5-dimethoxyphenyl)-N~2~-(4-fluorophenyl)sulfonyl]glycinamide

These compounds share similar structural features but differ in specific functional groups, which can lead to differences in their chemical reactivity, biological activity, and applications